Cas no 20614-71-5 (Benzothiazole,2-pentyl-)
Benzothiazole,2-pentyl- structure
Product Name:Benzothiazole,2-pentyl-
CAS No:20614-71-5
MF:C12H15NS
MW:205.31920170784
CID:241357
PubChem ID:12406333
Update Time:2025-04-19
Benzothiazole,2-pentyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzothiazole,2-pentyl-
- 2-(1-Pentyl)benzothiazole
- 2-(pentan-2-yl)benzo[d]thiazole
- 20614-71-5
- 2-Pentyl-1,3-benzothiazole
- SCHEMBL175532
- FT-0723510
-
- Inchi: 1S/C12H15NS/c1-2-3-4-9-12-13-10-7-5-6-8-11(10)14-12/h5-8H,2-4,9H2,1H3
- InChI Key: HEDKBCKXJGJZQH-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2N=C1CCCCC
Computed Properties
- Exact Mass: 205.09265
- Monoisotopic Mass: 205.09252066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 41.1Ų
Experimental Properties
- PSA: 12.89
Benzothiazole,2-pentyl- Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
20614-71-5 (Benzothiazole,2-pentyl-) Related Products
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